![molecular formula C18H16BrNO4 B214532 5-bromo-1-ethyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one](/img/structure/B214532.png)
5-bromo-1-ethyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-1-ethyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a chemical compound that belongs to the family of indole derivatives. It has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of 5-bromo-1-ethyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one involves the inhibition of tubulin polymerization. This process is critical for cell division, and inhibition of tubulin polymerization can lead to cell cycle arrest and ultimately cell death. Additionally, this compound has been found to inhibit the activity of bacterial enzymes such as DNA gyrase and topoisomerase IV, which are essential for bacterial DNA replication and cell division.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In addition to its anticancer and antimicrobial activity, this compound has been found to have anti-inflammatory activity through inhibition of cyclooxygenase-2 (COX-2) activity. Additionally, it has been reported to have neuroprotective effects through inhibition of amyloid-β aggregation, which is associated with Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-1-ethyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in lab experiments is its potential as a lead compound for the development of new anticancer and antimicrobial agents. Additionally, its anti-inflammatory and neuroprotective effects make it a promising candidate for the development of drugs for the treatment of inflammatory and neurodegenerative diseases. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which can limit its bioavailability and efficacy.
Future Directions
There are several future directions for research on 5-bromo-1-ethyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. One direction is the development of new analogs with improved solubility and efficacy. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential as a lead compound for the development of new drugs for the treatment of cancer, infectious diseases, and inflammatory and neurodegenerative diseases. Finally, studies on the pharmacokinetics and toxicity of this compound are needed to assess its potential as a drug candidate.
Synthesis Methods
The synthesis of 5-bromo-1-ethyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one can be achieved through a multi-step process. One method involves the reaction of 5-bromo-1-ethyl-3-hydroxyindolin-2-one with 2-hydroxyphenylacetic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then subjected to a reduction reaction using sodium borohydride to yield the final product.
Scientific Research Applications
5-bromo-1-ethyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been reported to exhibit anticancer activity through inhibition of tubulin polymerization, which is a critical process for cell division. Additionally, this compound has been found to have antimicrobial activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE).
properties
Molecular Formula |
C18H16BrNO4 |
---|---|
Molecular Weight |
390.2 g/mol |
IUPAC Name |
5-bromo-1-ethyl-3-hydroxy-3-[2-(2-hydroxyphenyl)-2-oxoethyl]indol-2-one |
InChI |
InChI=1S/C18H16BrNO4/c1-2-20-14-8-7-11(19)9-13(14)18(24,17(20)23)10-16(22)12-5-3-4-6-15(12)21/h3-9,21,24H,2,10H2,1H3 |
InChI Key |
VCTFKZQQSHHTSE-UHFFFAOYSA-N |
SMILES |
CCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=CC=CC=C3O)O |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=CC=CC=C3O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.